N-(4-Ethylphenyl)thiophene-2-carboxamide
N-(4-Ethylphenyl)thiophene-2-carboxamide
OX1a is an orco antagonist. It acts as a non-competitive inhibitor of odorant activation of an insect OR.
Brand Name:
Vulcanchem
CAS No.:
136340-88-0
VCID:
VC0538331
InChI:
InChI=1S/C13H13NOS/c1-2-10-5-7-11(8-6-10)14-13(15)12-4-3-9-16-12/h3-9H,2H2,1H3,(H,14,15)
SMILES:
CCC1=CC=C(C=C1)NC(=O)C2=CC=CS2
Molecular Formula:
C13H13NOS
Molecular Weight:
231.32 g/mol
N-(4-Ethylphenyl)thiophene-2-carboxamide
CAS No.: 136340-88-0
Inhibitors
VCID: VC0538331
Molecular Formula: C13H13NOS
Molecular Weight: 231.32 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 136340-88-0 |
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Product Name | N-(4-Ethylphenyl)thiophene-2-carboxamide |
Molecular Formula | C13H13NOS |
Molecular Weight | 231.32 g/mol |
IUPAC Name | N-(4-ethylphenyl)thiophene-2-carboxamide |
Standard InChI | InChI=1S/C13H13NOS/c1-2-10-5-7-11(8-6-10)14-13(15)12-4-3-9-16-12/h3-9H,2H2,1H3,(H,14,15) |
Standard InChIKey | VGVHJESBFMWXJF-UHFFFAOYSA-N |
SMILES | CCC1=CC=C(C=C1)NC(=O)C2=CC=CS2 |
Canonical SMILES | CCC1=CC=C(C=C1)NC(=O)C2=CC=CS2 |
Appearance | Solid powder |
Description | OX1a is an orco antagonist. It acts as a non-competitive inhibitor of odorant activation of an insect OR. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | OX1a; OX 1a; OX-1a; |
Reference | 1: Chen S, Luetje CW. Phenylthiophenecarboxamide antagonists of the olfactory receptor co-receptor subunit from a mosquito. PLoS One. 2013 Dec 17;8(12):e84575. doi: 10.1371/journal.pone.0084575. eCollection 2013. PubMed PMID: 24358366; PubMed Central PMCID: PMC3866151. |
PubChem Compound | 668782 |
Last Modified | Nov 11 2021 |
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